Cas no 29147-33-9 (1H-Pyrazole-1-carbothioamide,4-[2-(4-ethoxyphenyl)diazenyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-carbothioamide,4-[2-(4-ethoxyphenyl)diazenyl]-3,5-dimethyl-
• CAS No: 29147-33-9
• MF: C₁₄H₁₇N₅OS
• MW: 303.382680654526
• CID: 288091
• PubChem ID: 4518775
• Update Time: 2025-04-19

1H-Pyrazole-1-carbothioamide,4-[2-(4-ethoxyphenyl)diazenyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,4-[2-(4-ethoxyphenyl)diazenyl]-3,5-dimethyl-
• 4-[(4-ethoxyphenyl)diazenyl]-3,5-dimethylpyrazole-1-carbothioamide
• 4-(4-ethoxy-phenylazo)-3,5-dimethyl-pyrazole-1-carbothioic acid amide
• AC1NCX5N
• NSC127109
• 29147-33-9
• DTXSID70403867
• NSC-127109

• Inchi： 1S/C14H17N5OS/c1-4-20-12-7-5-11(6-8-12)16-17-13-9(2)18-19(10(13)3)14(15)21/h5-8H,4H2,1-3H3,(H2,15,21)/b17-16+
• InChI Key： LLTWUHGWPWWPBI-WUKNDPDISA-N
• SMILES： S=C(N)N1C(C)=C(C(C)=N1)/N=N/C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 303.11561
• Monoisotopic Mass: 303.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Density: 1.28
• Boiling Point: 518.6°Cat760mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.643
• PSA: 77.79
• LogP: 4.10600